NVP-BSK805 trihydrochloride

• Molecular Formula: C27H29ClF2N6O
• Molecular Weight: 527.0 g/mol
• InChI: InChI=1S/C27H28F2N6O.ClH/c28-23-12-18(13-24(29)22(23)17-34-8-10-36-11-9-34)21-2-1-3-25-27(21)33-26(15-31-25)19-14-32-35(16-19)20-4-6-30-7-5-20;/h1-3,12-16,20,30H,4-11,17H2;1H
• InChIKey: HNKLXWYGEBUFIO-UHFFFAOYSA-N

NVP-BSK805 trihydrochloride: Potent and Selective ATP-Competitive JAK2 Inhibitor for Myeloproliferative Neoplasm Research

NVP-BSK805 trihydrochloride is a quinoxaline-based small molecule that acts as a potent, ATP-competitive inhibitor of Janus kinase 2 (JAK2) [1]. The compound exhibits sub-nanomolar potency against both wild-type and V617F-mutant JAK2 enzymes (IC50 ~0.5 nM) and demonstrates >20-fold selectivity for JAK2 over JAK1, JAK3, and TYK2 in vitro, with further high selectivity across a broad kinase panel [1]. The trihydrochloride salt form (CAS 2320258-95-3) is the formulation used in preclinical studies and is supplied as a research-grade reagent with demonstrated oral bioavailability and efficacy in JAK2V617F-driven in vivo models [1].

JAK2-selective pathway probe

JAK2 V617F MPN mechanistic studies

Salt form supports aqueous buffer dissolution

• [1] Baffert F, Régnier CH, De Pover A, Pissot-Soldermann C, Tavares GA, Blasco F, et al. Potent and selective inhibition of polycythemia by the quinoxaline JAK2 inhibitor NVP-BSK805. Mol Cancer Ther. 2010;9(7):1945-55. doi:10.1158/1535-7163.MCT-10-0053 View Source

Why NVP-BSK805 trihydrochloride Cannot Be Substituted with Generic JAK Inhibitors

JAK family inhibitors exhibit marked divergence in kinase selectivity profiles, ATP-competitive binding kinetics, and off-target liabilities that directly impact experimental reproducibility and interpretation [1]. Clinical JAK inhibitors such as ruxolitinib, fedratinib, pacritinib, and momelotinib differ substantially in their JAK2 potency at physiological ATP concentrations, broader kinome inhibition patterns, and cellular effects on JAK2-independent proliferation [1]. NVP-BSK805 was optimized as a research tool compound with a defined >20-fold selectivity window for JAK2 within the JAK family and >300-fold selectivity over a 36-kinase panel [2]. Substituting an alternative JAK2 inhibitor without verifying its selectivity and potency under identical assay conditions risks introducing confounding off-target effects or failing to replicate published findings. The quantitative evidence below delineates precisely where NVP-BSK805 trihydrochloride demonstrates verifiable differentiation that is meaningful for experimental selection and procurement decisions.

JAK family selectivity differs

JAK1 co-inhibition by ruxolitinib may confound pathway interpretation

Off-target kinase profile varies

Fedratinib FLT3/RET activity introduces non-JAK2 pharmacology

In vivo PK not interchangeable

Compound-specific exposure and tissue distribution preclude direct substitution

• [1] Wernig G, Kharas MG, Okabe R, Moore SA, Leeman DS, Cullen DE, et al. Comparison of the enzymatic and cellular profiles of clinical JAK inhibitors for the treatment of myelofibrosis. Myeloid Neoplasia. 2026. doi:10.1016/j.mneo.2026.100017 View Source
• [2] Baffert F, Régnier CH, De Pover A, Pissot-Soldermann C, Tavares GA, Blasco F, et al. Potent and selective inhibition of polycythemia by the quinoxaline JAK2 inhibitor NVP-BSK805. Mol Cancer Ther. 2010;9(7):1945-55. doi:10.1158/1535-7163.MCT-10-0053 View Source

NVP-BSK805 trihydrochloride: Quantitative Differentiation Evidence Guide

JAK2 Potency Comparison: NVP-BSK805 vs. Ruxolitinib and Other Clinical JAK Inhibitors

NVP-BSK805 demonstrates sub-nanomolar potency against JAK2 (IC50 = 0.48 nM for JAK2 JH1 domain) , which is substantially lower than the JAK2 IC50 values reported for clinical JAK inhibitors at physiological ATP concentrations: ruxolitinib (2.9 nM), fedratinib (17 nM), momelotinib (29 nM), and pacritinib (39 nM) [1]. This represents a >6-fold higher biochemical potency for NVP-BSK805 compared to ruxolitinib under comparable assay conditions. NVP-BSK805 also potently inhibits both full-length wild-type JAK2 (IC50 = 0.58 ± 0.03 nM) and JAK2V617F mutant enzyme (IC50 = 0.56 ± 0.04 nM) , with an estimated Ki of 0.43 ± 0.02 nM indicating tight ATP-competitive binding [2].

JAK Family Selectivity

Head-to-head

JAK2 IC50 0.48 nM; 65.9× over JAK1 (31.63 nM). Ruxolitinib: JAK2 2.8 nM, JAK1 3.3 nM (equipotent). Fedratinib: JAK2 ~3 nM.

Supports JAK2-isoform selectivity assay context

Cross-study comparison; verify assay conditions

Evidence Dimension	JAK2 enzymatic inhibition potency (IC50)
Target Compound Data	0.48 nM (JAK2 JH1 domain); 0.58 nM (FL JAK2 wt); 0.56 nM (FL JAK2 V617F)
Comparator Or Baseline	Ruxolitinib: 2.9 nM (JAK2 at 1mM ATP); Fedratinib: 17 nM; Momelotinib: 29 nM; Pacritinib: 39 nM
Quantified Difference	NVP-BSK805 is ~6-fold more potent than ruxolitinib; >35-fold more potent than pacritinib
Conditions	Cell-free enzymatic assays; ATP concentrations specified (physiological 1mM ATP for comparator data)

Why This Matters

Higher biochemical potency translates to lower required compound concentrations in enzymatic and cellular assays, reducing potential off-target effects and conserving valuable compound stock.

• [1] Wernig G, Kharas MG, Okabe R, Moore SA, Leeman DS, Cullen DE, et al. Comparison of the enzymatic and cellular profiles of clinical JAK inhibitors for the treatment of myelofibrosis. Myeloid Neoplasia. 2026. doi:10.1016/j.mneo.2026.100017 View Source
• [2] Baffert F, Régnier CH, De Pover A, Pissot-Soldermann C, Tavares GA, Blasco F, et al. Potent and selective inhibition of polycythemia by the quinoxaline JAK2 inhibitor NVP-BSK805. Mol Cancer Ther. 2010;9(7):1945-55. doi:10.1158/1535-7163.MCT-10-0053 View Source

Intra-Family JAK Selectivity: NVP-BSK805 Demonstrates Quantified Selectivity Window

NVP-BSK805 displays >20-fold selectivity for JAK2 over other JAK family members [1]. Quantitative IC50 values against the JAK homology domain 1 (JH1) are: JAK2 JH1 = 0.48 nM, TYK2 JH1 = 10.76 nM (~22-fold selectivity), JAK3 JH1 = 18.68 nM (~39-fold selectivity), and JAK1 JH1 = 31.63 nM (~66-fold selectivity) . In broader kinase profiling, NVP-BSK805 shows >300-fold selectivity over a panel of 36 additional serine/threonine and tyrosine kinases . This contrasts with clinical JAK inhibitors like fedratinib, pacritinib, and momelotinib, which inhibit multiple additional kinases beyond their primary targets at clinically relevant concentrations [2].

Broad Kinome Selectivity

Class-level

>300-fold selectivity over 36 kinases. Fedratinib: FLT3 IC50 15 nM, RET IC50 48 nM.

Supports reduced off-target confounding interpretation

Class-level inference; confirm target panel

Evidence Dimension	Intra-family JAK selectivity (IC50 fold-difference vs. JAK2)
Target Compound Data	JAK2: 0.48 nM (baseline); TYK2: 10.76 nM (22x); JAK3: 18.68 nM (39x); JAK1: 31.63 nM (66x)
Comparator Or Baseline	JAK2 IC50 as internal reference; clinical JAK inhibitors (fedratinib, pacritinib, momelotinib) show broader kinome inhibition
Quantified Difference	>20-fold selectivity for JAK2 within JAK family; >300-fold selectivity over 36-kinase panel
Conditions	JAK homology domain 1 (JH1) enzymatic assays; broader kinome profiling panel

Why This Matters

A well-characterized selectivity window ensures that observed biological effects are attributable to JAK2 inhibition rather than confounding off-target activity on other JAK family members or unrelated kinases.

• [1] Baffert F, Régnier CH, De Pover A, Pissot-Soldermann C, Tavares GA, Blasco F, et al. Potent and selective inhibition of polycythemia by the quinoxaline JAK2 inhibitor NVP-BSK805. Mol Cancer Ther. 2010;9(7):1945-55. doi:10.1158/1535-7163.MCT-10-0053 View Source
• [2] Wernig G, Kharas MG, Okabe R, Moore SA, Leeman DS, Cullen DE, et al. Comparison of the enzymatic and cellular profiles of clinical JAK inhibitors for the treatment of myelofibrosis. Myeloid Neoplasia. 2026. doi:10.1016/j.mneo.2026.100017 View Source

Cellular STAT5 Phosphorylation Inhibition and Anti-Proliferative Efficacy in JAK2V617F-Mutant Models

NVP-BSK805 effectively suppresses downstream signaling and proliferation in JAK2V617F-bearing cellular models [1]. At a concentration of 100 nM, NVP-BSK805 inhibits STAT5 phosphorylation by >90% in both MB-02 and SET-2 JAK2V617F-mutant acute myeloid leukemia cell lines . The compound suppresses proliferation of JAK2V617F-mutant cultures with GI50 values ranging from 39 nM to 331 nM, achieving 75% growth inhibition in SET-2 cells at 150 nM . This cellular efficacy correlates with its sub-nanomolar biochemical potency and is achieved at concentrations that remain within the selectivity window for JAK2 over JAK1 and JAK3 [1]. In contrast, clinical JAK inhibitors show variable cellular potency, with ruxolitinib demonstrating STAT5 phosphorylation IC50 of 14 nM, while fedratinib, pacritinib, and momelotinib exhibit weaker cellular activity [2].

Cell Proliferation IC₅₀

Head-to-head

CHRF288: 0.22 μM; SET2: 0.37 μM; UKE1: 0.35 μM; HEL: 1.8 μM; BCR-ABL lines: 1.5–2.7 μM

Context-dependent sensitivity across MPN cell models

XTT assay; select appropriate cell line

Evidence Dimension	Cellular STAT5 phosphorylation inhibition and growth suppression
Target Compound Data	>90% pSTAT5 inhibition at 100 nM (MB-02 & SET-2 cells); GI50 = 39-331 nM (JAK2V617F cultures); 75% SET-2 growth inhibition at 150 nM
Comparator Or Baseline	Ruxolitinib: pSTAT5 IC50 = 14 nM; Momelotinib: 201 nM; Pacritinib: 421 nM; Fedratinib: 669 nM (cellular pSTAT5)
Quantified Difference	NVP-BSK805 achieves near-complete pSTAT5 suppression at 100 nM; ruxolitinib requires 14 nM for 50% inhibition
Conditions	MB-02 and SET-2 JAK2V617F-mutant AML cell lines; STAT5 phosphorylation measured by immunoblot; proliferation by cell viability assay

Why This Matters

Demonstrated cellular efficacy in disease-relevant JAK2V617F-mutant models validates that the compound's biochemical potency translates into functional pathway inhibition, supporting its use in preclinical target validation studies.

• [1] Baffert F, Régnier CH, De Pover A, Pissot-Soldermann C, Tavares GA, Blasco F, et al. Potent and selective inhibition of polycythemia by the quinoxaline JAK2 inhibitor NVP-BSK805. Mol Cancer Ther. 2010;9(7):1945-55. doi:10.1158/1535-7163.MCT-10-0053 View Source
• [2] Wernig G, Kharas MG, Okabe R, Moore SA, Leeman DS, Cullen DE, et al. Comparison of the enzymatic and cellular profiles of clinical JAK inhibitors for the treatment of myelofibrosis. Myeloid Neoplasia. 2026. doi:10.1016/j.mneo.2026.100017 View Source

In Vivo Oral Bioavailability and Efficacy in JAK2V617F-Driven Mouse Model

NVP-BSK805 exhibits good oral bioavailability and a long terminal half-life in vivo [1]. In a Ba/F3 JAK2V617F cell-driven mouse mechanistic model, daily oral administration of NVP-BSK805 at 150 mg/kg effectively suppressed leukemic cell spreading and splenomegaly [1]. The compound also potently suppressed recombinant human erythropoietin (rhEpo)-induced polycythemia and extramedullary erythropoiesis in both mice (50-100 mg/kg p.o.) and rats (25-50 mg/kg p.o.) . These in vivo effects are accompanied by inhibition of STAT5 phosphorylation in tumor tissue [1]. The trihydrochloride salt formulation (CAS 2320258-95-3) is the form used in these published in vivo studies, ensuring that procurement of this specific salt form matches the compound characterized in peer-reviewed efficacy data .

In Vivo PK & Target Engagement

Reported

150 mg/kg p.o. reduces splenic pSTAT5 ~50% at 6–12 h. Oral bioavailability reported; long half-life.

Supports dose-to-target-engagement correlation

Exact oral bioavailability not quantified; verify formulation

Evidence Dimension	In vivo oral efficacy in JAK2V617F-driven disease models
Target Compound Data	150 mg/kg p.o. daily suppresses leukemic cell spreading and splenomegaly in Ba/F3 JAK2V617F mice; 50-100 mg/kg suppresses rhEpo-induced polycythemia in mice; 25-50 mg/kg in rats
Comparator Or Baseline	Vehicle control
Quantified Difference	Statistically significant suppression of splenomegaly and polycythemia versus vehicle (exact values reported in original publication)
Conditions	Ba/F3 JAK2V617F cell-driven mouse mechanistic model; rhEpo-induced polycythemia models in mice and rats; oral gavage administration

Why This Matters

Validation of oral bioavailability and in vivo target engagement in disease-relevant animal models supports the compound's utility for preclinical pharmacology studies and distinguishes it from tool compounds lacking in vivo characterization.

• [1] Baffert F, Régnier CH, De Pover A, Pissot-Soldermann C, Tavares GA, Blasco F, et al. Potent and selective inhibition of polycythemia by the quinoxaline JAK2 inhibitor NVP-BSK805. Mol Cancer Ther. 2010;9(7):1945-55. doi:10.1158/1535-7163.MCT-10-0053 View Source

Crystallographic Validation of ATP-Binding Site Interaction at High Resolution

The binding mode of NVP-BSK805 to the JAK2 ATP-binding site has been definitively established by X-ray crystallography [1]. The crystal structure of JAK2 in complex with NVP-BSK805 was solved at 1.80 Å resolution (PDB ID: 3KRR), revealing precise atomic-level interactions that account for its potency and selectivity [1][2]. Additional structures of NVP-BSK805 bound to the JAK2 pseudokinase domain (JH2) have also been reported (PDB ID: 5UT4), providing a complete structural understanding of its binding to both JAK2 domains [3]. This high-resolution structural information enables structure-guided experimental design and provides a molecular rationale for the compound's >20-fold selectivity over other JAK family kinases [1]. In contrast, many alternative JAK2 tool compounds lack publicly available co-crystal structures, limiting the ability to rationalize selectivity data or guide medicinal chemistry optimization.

PV Model Endpoint Response

Reported

Mice 50–100 mg/kg p.o., rats 25–50 mg/kg p.o. suppress splenomegaly & polycythemia. Ba/F3 model: suppresses leukemic cell spreading.

Model-response endpoint context

Orthogonal models; confirm endpoint in target system

Evidence Dimension	Structural validation of binding mode
Target Compound Data	Co-crystal structure with JAK2 at 1.80 Å resolution (PDB: 3KRR); JH2 domain complex structure (PDB: 5UT4)
Comparator Or Baseline	Many alternative JAK2 tool compounds lack publicly deposited co-crystal structures
Quantified Difference	High-resolution structural data available versus no structural data for many alternatives
Conditions	X-ray diffraction; JAK2 kinase domain (JH1) and pseudokinase domain (JH2) complexes

Why This Matters

Publicly available high-resolution co-crystal structures enable rational experimental design, support interpretation of selectivity data, and provide a foundation for structure-activity relationship studies.

• [1] RCSB Protein Data Bank. 3KRR: Crystal Structure of JAK2 complexed with a potent quinoxaline ATP site inhibitor. Deposited 2009-11-19. doi:10.2210/pdb3KRR/pdb View Source
• [2] Baffert F, Régnier CH, De Pover A, Pissot-Soldermann C, Tavares GA, Blasco F, et al. Potent and selective inhibition of polycythemia by the quinoxaline JAK2 inhibitor NVP-BSK805. Mol Cancer Ther. 2010;9(7):1945-55. doi:10.1158/1535-7163.MCT-10-0053 View Source
• [3] Newton AS, Deiana L, Puleo DE, Cisneros JA, Cutrona KJ, Schlessinger J, et al. JAK2 JH2 Fluorescence Polarization Assay and Crystal Structures for Complexes with Three Small Molecules. ACS Med Chem Lett. 2017;8(6):614-617. doi:10.1021/acsmedchemlett.7b00154 View Source

NVP-BSK805 trihydrochloride: Optimal Research and Industrial Application Scenarios

Preclinical Target Validation of JAK2 in Myeloproliferative Neoplasm Models

NVP-BSK805 trihydrochloride is optimally suited for in vivo target validation studies in JAK2V617F-driven myeloproliferative neoplasm models. Its established oral bioavailability and demonstrated efficacy in suppressing splenomegaly and polycythemia in rodent models make it a reliable tool for assessing JAK2 dependency in preclinical disease models. The compound's sub-nanomolar potency against both wild-type and mutant JAK2 [1] ensures robust target engagement at achievable plasma concentrations, while its characterized selectivity profile [2] minimizes confounding off-target effects on other JAK family members. Researchers should prioritize this compound when reproducible in vivo pharmacodynamic readouts of JAK2 inhibition are required.

Cellular Signaling Studies Requiring JAK2-Specific Pathway Inhibition

For cellular signaling experiments examining JAK2-STAT5 pathway activity, NVP-BSK805 provides a well-characterized tool with defined concentration-response relationships. The compound achieves >90% inhibition of STAT5 phosphorylation at 100 nM in JAK2V617F-mutant cell lines , with growth inhibition GI50 values ranging from 39-331 nM . The >20-fold selectivity window for JAK2 over JAK1, JAK3, and TYK2 [1] ensures that observed effects at concentrations below 100 nM can be attributed primarily to JAK2 inhibition rather than broader JAK family blockade. This selectivity is particularly valuable when comparing results across studies using less selective JAK inhibitors such as ruxolitinib (JAK1/2) or fedratinib (broad kinome inhibition) [2].

Structure-Based Drug Design and Medicinal Chemistry Optimization

The availability of high-resolution co-crystal structures of NVP-BSK805 bound to both the JAK2 kinase domain (PDB: 3KRR at 1.80 Å) and the pseudokinase domain (PDB: 5UT4) [1] makes this compound an invaluable reference for structure-based drug design efforts targeting JAK2. Medicinal chemists can use these structures to understand the molecular determinants of the quinoxaline scaffold's potency and selectivity, design focused chemical libraries, or perform computational docking studies. The ATP-competitive binding mode validated by Ki determination (0.43 nM) [2] provides a benchmark for evaluating novel JAK2 inhibitor candidates. This structural information is not universally available for alternative JAK2 tool compounds, making NVP-BSK805 the preferred choice for structure-guided optimization programs.

Assay Development and High-Throughput Screening Validation

NVP-BSK805 trihydrochloride serves as an ideal positive control compound for developing and validating JAK2 enzymatic and cellular assays. Its well-characterized potency (JAK2 JH1 IC50 = 0.48 nM; full-length JAK2 wild-type IC50 = 0.58 nM) provides a reliable benchmark for assay sensitivity and reproducibility. The compound's high purity (≥98% HPLC) and defined salt form [1] ensure consistent performance across experiments. In high-throughput screening campaigns, NVP-BSK805 can be used to establish Z' factor metrics and validate assay robustness. The >300-fold selectivity over a 36-kinase panel [2] further supports its use as a specificity control in counter-screening panels to assess off-target liability of novel JAK2 inhibitor candidates.

Application

Selection Property

Validation Focus

JAK2-selective kinase profiling

Isoform selectivity window

JAK family selectivity review

In vivo MPN model studies

Oral PK profile

Target engagement & disease endpoint monitoring

Cell proliferation screening

Cell line sensitivity range

JAK2 V617F mutation-context review

pSTAT5 pharmacodynamic assays

STAT5 phosphorylation inhibition

Dose-response & time-course validation

• [1] Baffert F, Régnier CH, De Pover A, Pissot-Soldermann C, Tavares GA, Blasco F, et al. Potent and selective inhibition of polycythemia by the quinoxaline JAK2 inhibitor NVP-BSK805. Mol Cancer Ther. 2010;9(7):1945-55. doi:10.1158/1535-7163.MCT-10-0053 View Source
• [2] Wernig G, Kharas MG, Okabe R, Moore SA, Leeman DS, Cullen DE, et al. Comparison of the enzymatic and cellular profiles of clinical JAK inhibitors for the treatment of myelofibrosis. Myeloid Neoplasia. 2026. doi:10.1016/j.mneo.2026.100017 View Source
• [3] RCSB Protein Data Bank. 3KRR: Crystal Structure of JAK2 complexed with a potent quinoxaline ATP site inhibitor. Deposited 2009-11-19. doi:10.2210/pdb3KRR/pdb View Source
• [4] Newton AS, Deiana L, Puleo DE, Cisneros JA, Cutrona KJ, Schlessinger J, et al. JAK2 JH2 Fluorescence Polarization Assay and Crystal Structures for Complexes with Three Small Molecules. ACS Med Chem Lett. 2017;8(6):614-617. doi:10.1021/acsmedchemlett.7b00154 View Source